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Compound of Interest

Compound Name: Aclonifen-d5

Cat. No.: B12420702 Get Quote

Technical Data Sheet: Aclonifen-d5
Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of Aclonifen-d5, a deuterated analog of

the herbicide Aclonifen. Aclonifen-d5 is primarily utilized as an internal standard in analytical

methodologies, such as mass spectrometry, for the quantification of Aclonifen in various

matrices.

Chemical Identity
The core chemical identifiers for Aclonifen-d5, including its IUPAC name, CAS registry

number, and common synonyms, are summarized below.
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Identifier Value

IUPAC Name
2-chloro-6-nitro-3-(2,3,4,5,6-

pentadeuteriophenoxy)aniline[1][2]

CAS Number 2469279-06-7[1][2][3]

Synonyms

2-Chloro-6-nitro-3-phenoxybenzenamine-d5, 2-

Chloro-6-nitro-3-phenoxyaniline-d5, Aclonifen

D5 (phenyl D5), Bandren-d5, Bandur-d5, CME

127-d5, KUB 3359-d5

Molecular Formula C₁₂H₄D₅ClN₂O₃

Molecular Weight 269.7 g/mol

Experimental Protocols and Methodologies
Aclonifen-d5 is the labeled analogue of Aclonifen, which is used as a pesticide and herbicide.

As such, Aclonifen-d5's primary application is as an internal standard for analytical testing of

Aclonifen. The experimental protocols involving Aclonifen-d5 are typically integrated into

broader analytical methods for pesticide residue analysis. These methods often involve

extraction of the target analyte (Aclonifen) and the internal standard (Aclonifen-d5) from a

sample matrix (e.g., soil, water, agricultural products), followed by cleanup and analysis using

liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass

spectrometry (GC-MS).

The detailed experimental protocol is specific to the matrix being tested and the analytical

laboratory's standard operating procedures. A general workflow is described below.
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Caption: Generalized workflow for the analysis of Aclonifen using Aclonifen-d5 as an internal

standard.

Signaling Pathways
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The parent compound, Aclonifen, is a diphenyl ether herbicide. Its mode of action is believed to

involve the inhibition of protoporphyrinogen oxidase (PPO) or interference with carotenoid

biosynthesis. More recent research suggests a novel mode of action targeting solanesyl

diphosphate synthase.

As a deuterated internal standard, Aclonifen-d5 is not used in studies to determine biological

signaling pathways. Its purpose is analytical, and it is not expected to have a biological effect

distinct from the unlabeled parent compound under typical experimental conditions. Therefore,

a signaling pathway diagram for Aclonifen-d5 is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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